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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroorotate dehydrogenase (DHODH) is a crucial enzyme in the de novo pyrimidine
biosynthesis pathway, catalyzing the oxidation of dihydroorotate to orotate.[1][2] This pathway
IS essential for the synthesis of nucleotides required for DNA and RNA replication, making
DHODH a compelling therapeutic target for various diseases, including cancer and
autoimmune disorders.[3][4][5] Dhodh-IN-25 is a potent inhibitor of human DHODH with a
reported IC50 value of 5.4 nM.[6] These application notes provide a detailed protocol for
conducting an in vitro enzyme assay to characterize the inhibitory activity of Dhodh-IN-25 and
other potential DHODH inhibitors.

Signaling Pathway

DHODH is a flavin-dependent mitochondrial enzyme.[2] It catalyzes the fourth committed step
in the de novo pyrimidine synthesis pathway, the conversion of dihydroorotate to orotate.[5][7]
This reaction is coupled to the mitochondrial electron transport chain.[8] Inhibition of DHODH
depletes the cellular pool of pyrimidines, which are essential for DNA and RNA synthesis,
thereby leading to cell cycle arrest and inhibition of cell proliferation.[4][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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